2-[3'-(4-chlorophenyl)-2,4'-dioxo-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-1-yl]-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[3-(4-chlorophenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C24H17ClFN3O3S/c25-15-5-11-18(12-6-15)29-22(31)14-33-24(29)19-3-1-2-4-20(19)28(23(24)32)13-21(30)27-17-9-7-16(26)8-10-17/h1-12H,13-14H2,(H,27,30)
• InChI Key: BKERNLSIBOJCHR-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2(S1)C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC=C(C=C4)F)C5=CC=C(C=C5)Cl
• Molecular Formula: C24H17ClFN3O3S
• Molecular Weight: 481.9 g/mol
• CAS No.: 894555-14-7

Description

This compound features a spiro[indole-3,2'-[1,3]thiazolidine] core with a 4-chlorophenyl group at the 3' position and a 4-fluorophenylacetamide moiety at the 1-position. Its synthesis likely involves cyclocondensation of indole precursors with thiazolidine intermediates, followed by functionalization via amide coupling .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The compound is compared below with four analogs, emphasizing structural variations, physicochemical properties, and inferred biological implications.

Table 1: Comparison of Key Features

Compound Name & Structure	Structural Differences	Biological Activity (Reported/Inferred)	Physicochemical Properties	Reference
Target Compound : 2-[3'-(4-Chlorophenyl)-2,4'-dioxo-spiro[indole-3,2'-[1,3]thiazolidine]-1-yl]-N-(4-fluorophenyl)acetamide	Spiro indole-thiazolidine core; 4-Cl and 4-F substituents	Antimicrobial (inferred from analogs)	Moderate solubility (acetamide); high lipophilicity (Cl/F)
N-(4-Ethylphenyl) Analog : 2-[3'-(4-Chlorophenyl)-2,4'-dioxo-spiro[indole-3,2'-[1,3]thiazolidine]-1-yl]-N-(4-ethylphenyl)acetamide	Ethyl vs. fluoro substituent	Not reported	Higher lipophilicity (ethyl group); reduced polarity
Thiazolo[4,5-c]isoxazol Derivative : 3'-[(4-Acetate phenyl)-6'-pyridin-2-yl]-spiro[indole-3,5'-[1,3]thiazolo[4,5-c]isoxazol]-2(1H)-one	Isoxazole-thiazole fused core; pyridinyl substituent	Antimicrobial (explicitly reported)	Enhanced rigidity; pyridinyl may improve water solubility
Imidazo[2,1-b][1,3]thiazole Derivative : 2-(4-Fluorophenyl)-N-{4-[6-(4-fluorophenyl)-imidazo[2,1-b][1,3]thiazol-5-yl]pyridin-2-yl}acetamide	Imidazothiazole core; dual 4-F substituents	Kinase inhibition (inferred from structural motifs)	Rigid planar structure; high metabolic stability
Benzothiazolyl Acetamide : N-(4-Hydroxyphenyl)-2-(1,1,3-trioxo-benzothiazol-2-yl)acetamide	Benzothiazolyl core; 4-hydroxyphenyl	Analgesic (reported in related compounds)	High solubility (hydroxyl group); acidic proton

Key Findings:

The 4-chlorophenyl group increases steric bulk and lipophilicity, which may influence membrane permeability .

Thiazolo-isoxazol hybrids () show explicit antimicrobial activity, suggesting the target compound’s spiro system may similarly disrupt microbial enzymes .

Solubility and Bioavailability :

• The hydroxyphenyl analog () exhibits higher aqueous solubility due to its polar hydroxyl group, whereas the target compound’s halogenated aryl groups prioritize lipophilicity for tissue penetration .

Therapeutic Potential: Structural motifs shared with kinase inhibitors (e.g., imidazothiazole in ) imply the target compound could target similar pathways, though experimental validation is needed .